Cas no 167391-46-0 (tert-Butyl 3,5-dioxoheptanoate)
167391-46-0 structure
Product Name:tert-Butyl 3,5-dioxoheptanoate
CAS No:167391-46-0
MF:C11H18O4
MW:214.258224010468
CID:2154750
PubChem ID:14939422
Update Time:2025-04-21
tert-Butyl 3,5-dioxoheptanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3,5-dioxoheptanoate
- 3,5-Dioxoheptanoic acid-t-butyl ester
- SCHEMBL1263607
- DB-352884
- ABVTYDBFUDWAFT-UHFFFAOYSA-N
- 167391-46-0
-
- Inchi: 1S/C11H18O4/c1-5-8(12)6-9(13)7-10(14)15-11(2,3)4/h5-7H2,1-4H3
- InChI Key: ABVTYDBFUDWAFT-UHFFFAOYSA-N
- SMILES: O(C(CC(CC(CC)=O)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 214.12050905Da
- Monoisotopic Mass: 214.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.4Ų
tert-Butyl 3,5-dioxoheptanoate Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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